Cas no 138111-45-2 (Carbamic acid, propyl-, 4-fluorophenyl ester)

Carbamic acid, propyl-, 4-fluorophenyl ester structure
138111-45-2 structure
Product Name:Carbamic acid, propyl-, 4-fluorophenyl ester
CAS No:138111-45-2
MF:C10H12FNO2
MW:197.206186294556
CID:1250570
Update Time:2024-08-04

Carbamic acid, propyl-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, propyl-, 4-fluorophenyl ester
    • Carbamic acid, propyl-, 4-fluorophenyl ester (9CI)
    • Inchi: 1S/C10H12FNO2/c1-2-7-12-10(13)14-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H,12,13)
    • InChI Key: RUCAEOQEPMEABA-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=C(F)C=C1)(=O)NCCC

Computed Properties

  • Exact Mass: 197.08526

Experimental Properties

  • Density: 1.139±0.06 g/cm3(Predicted)
  • Boiling Point: 255.8±32.0 °C(Predicted)
  • PSA: 38.33
  • pka: 16.69±0.46(Predicted)
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